Cas no 1421475-83-3 (N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide)

• Product Name: N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide
• CAS No: 1421475-83-3
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6444835
• Update Time: 2025-07-19

N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide
• 1-Piperidineacetamide, N-methyl-4-[5-(1-methylethyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C13H22N4O2/c1-9(2)12-15-16-13(19-12)10-4-6-17(7-5-10)8-11(18)14-3/h9-10H,4-8H2,1-3H3,(H,14,18)
• InChI Key： NMIKQELPWPGUQQ-UHFFFAOYSA-N
• SMILES： N1(CC(NC)=O)CCC(C2=NN=C(C(C)C)O2)CC1

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• pka: 16.17±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide

Professional Introduction to N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide (CAS No. 1421475-83-3)

N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1421475-83-3, represents a fusion of heterocyclic scaffolds and amide functionalities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide incorporates several key pharmacophoric elements that are known to interact with biological targets. Specifically, the presence of a piperidine ring and an oxadiazole moiety suggests potential interactions with enzymes and receptors involved in various cellular processes. These structural components are often exploited in the design of bioactive molecules due to their ability to modulate receptor binding and enzyme activity.

In recent years, there has been a growing interest in the development of dual-action compounds that can simultaneously target multiple pathways or receptors. The combination of a piperidine and an oxadiazole scaffold in N-methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide makes it an attractive candidate for such applications. This dual-targeting strategy has shown promise in addressing complex diseases by leveraging synergistic effects between different biological pathways.

The compound's amide functionality not only contributes to its solubility and bioavailability but also serves as a versatile handle for further chemical modifications. Amides are well-known for their ability to enhance metabolic stability while maintaining biological activity, making them a preferred choice in medicinal chemistry. The specific positioning of the amide group in N-methyl-2-{4-5-(propan-2-y l)-1,3,4 oxadiazol -2 -y l piperidin -1 -y l}acetamide suggests potential interactions with proteases and other enzymes that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and structural versatility. The oxadiazole ring, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of an oxadiazole moiety into N-methyl -2-{4 -5-(propan -2 -y l)-1 ,3 ,4 oxadiazol -2 -y l piperidin -1 -y l}acetamide may contribute to its potential therapeutic effects by modulating key biological targets.

The presence of a propyl group at the 5-position of the oxadiazole ring adds another layer of complexity to the compound's structure. This substitution pattern can influence both the electronic properties and steric environment of the molecule, potentially affecting its binding affinity and selectivity. The propyl group may also contribute to solubility improvements, which are crucial for pharmaceutical applications.

In the context of current research trends, N-methyl -2-{4 -5-(propan -2 -y l)-1 ,3 ,4 oxadiazol -2 -y l piperidin -1 -y l}acetamide aligns with the growing interest in structure-based drug design. High-throughput screening and computational modeling techniques have enabled researchers to rapidly identify promising candidates based on their structural features. The unique combination of pharmacophores in this compound makes it a valuable asset for such high-throughput screening campaigns.

The synthesis of N-methyl -2-{4 -5-(propan -2 y l)-1 ,3 ,4 oxadiazol 2 y l piperidin 1 y l}acetamide presents both challenges and opportunities for synthetic chemists. The complex architecture of the molecule requires careful planning to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures efficiently.

Evaluation of N-methyl -2-{4 5 (propan 2 yl) 1 ,3 ,4 oxadiazol 22 yl piperidin 11 yl}acetamide will likely involve both in vitro and in vivo studies to assess its biological activity and pharmacokinetic properties. Initial studies may focus on identifying potential target enzymes or receptors using biochemical assays. Subsequent studies could explore its efficacy and safety profiles in animal models before progressing to human trials.

The potential applications of N-methyl -22{44 55 (propan22 yl)11 ,33 ,44 oxadiazol22 22 yl piperidin11 11 yl}acetamide are broad and multifaceted. Given its structural features, it may find utility in treating conditions such as inflammation, pain management, or even cancer. The dual-targeting capability further enhances its therapeutic potential by allowing simultaneous modulation of multiple disease-related pathways.

In conclusion, N-methyl -22{44 55 (propan22 yl)11 ,33 ,44 oxadiazol22 22 yl piperidin11 11 yl}acetamide (CAS No.1421475-83-3) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and strategies, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.